Cas no 89358-59-8 (Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-)

• Product Name: Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-
• CAS No: 89358-59-8
• MF: C₁₈H₁₉OP
• MW: 282.316625833511
• CID: 603253
• PubChem ID: 13202535
• Update Time: 2025-04-19

Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-
• [cyclopenten-1-ylmethyl(phenyl)phosphoryl]benzene
• 89358-59-8
• DTXSID70527193
• [(Cyclopent-1-en-1-yl)methyl](oxo)diphenyl-lambda~5~-phosphane

• Inchi： 1S/C18H19OP/c19-20(15-16-9-7-8-10-16,17-11-3-1-4-12-17)18-13-5-2-6-14-18/h1-6,9,11-14H,7-8,10,15H2
• InChI Key： UNJQAVRQQVJODE-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1=CCCC1)=O

Computed Properties

• Exact Mass: 282.117352223g/mol
• Monoisotopic Mass: 282.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų